Cas no 1268519-33-0 (4-(Methylsulfonyl)pyridin-2(1H)-one)

• Product Name: 4-(Methylsulfonyl)pyridin-2(1H)-one
• CAS No: 1268519-33-0
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• MDL: MFCD18632643
• CID: 4692497
• PubChem ID: 55296580
• Update Time: 2025-10-18

4-(Methylsulfonyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(methylsulfonyl)pyridin-2(1H)-one
• CTTYRBMJCDBHPE-UHFFFAOYSA-N
• 4-(Methylsulfonyl)-2(1H)-pyridinone
• 4-(methylsulfonyl)pyridine-2(1H)-one
• EBD3009896
• MFCD18632643
• AKOS006371759
• 4-methylsulfonyl-1H-pyridin-2-one
• F30802
• 1268519-33-0
• 4-methanesulfonyl-1H-pyridin-2-one
• 4-methanesulfonyl-1,2-dihydropyridin-2-one
• Z1198728920
• SY346111
• 4-methanesulfonylpyridin-2-ol
• CS-0196652
• SCHEMBL15550609
• DB-112908
• EN300-37100268
• BS-50952
• 4-(Methylsulfonyl)pyridin-2(1H)-one

• MDL： MFCD18632643
• Inchi： 1S/C6H7NO3S/c1-11(9,10)5-2-3-7-6(8)4-5/h2-4H,1H3,(H,7,8)
• InChI Key： CTTYRBMJCDBHPE-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CNC(C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 173.01466426g/mol
• Monoisotopic Mass: 173.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6
• XLogP3: -0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-(Methylsulfonyl)pyridin-2(1H)-one

Introduction to 4-(Methylsulfonyl)pyridin-2(1H)-one (CAS No. 1268519-33-0)

4-(Methylsulfonyl)pyridin-2(1H)-one, also known by its CAS number 1268519-33-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a methyl sulfonyl group, making it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-(Methylsulfonyl)pyridin-2(1H)-one consists of a six-membered pyridine ring with a ketone group at the 2-position and a methyl sulfonyl group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which have been extensively studied in recent years. The pyridine ring is known for its aromaticity and ability to form hydrogen bonds, while the methyl sulfonyl group contributes to the compound's polarity and reactivity.

In the context of medicinal chemistry, 4-(Methylsulfonyl)pyridin-2(1H)-one has been explored for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes and receptors. Recent studies have shown that this compound exhibits promising inhibitory effects on enzymes such as phosphodiesterases (PDEs) and kinases, which are implicated in various diseases including cancer, inflammation, and neurological disorders.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the pharmacological properties of 4-(Methylsulfonyl)pyridin-2(1H)-one. The researchers found that this compound effectively inhibited PDE4, a key enzyme involved in the regulation of cyclic adenosine monophosphate (cAMP) levels. By modulating cAMP levels, 4-(Methylsulfonyl)pyridin-2(1H)-one demonstrated anti-inflammatory effects in both in vitro and in vivo models. These findings suggest that this compound could be a valuable candidate for the development of new anti-inflammatory drugs.

Beyond its enzymatic inhibition properties, 4-(Methylsulfonyl)pyridin-2(1H)-one has also been studied for its potential as a scaffold for drug design. The flexibility and modularity of its structure allow for the introduction of various substituents to optimize its pharmacological profile. For instance, researchers have synthesized derivatives of 4-(Methylsulfonyl)pyridin-2(1H)-one with enhanced potency and selectivity by modifying the substituents on the pyridine ring or the methyl sulfonyl group.

In addition to its therapeutic applications, 4-(Methylsulfonyl)pyridin-2(1H)-one has been used as a building block in organic synthesis. Its reactivity and stability make it an attractive starting material for the synthesis of more complex molecules. This versatility has led to its use in the development of new materials and chemical probes for biological studies.

The safety profile of 4-(Methylsulfonyl)pyridin-2(1H)-one is another important aspect that has been evaluated in recent research. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 4-(Methylsulfonyl)pyridin-2(1H)-one (CAS No. 1268519-33-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further expanding its utility in various scientific and medical fields.